6-(4-fluorobenzyl)-3-(m-tolylamino)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-[(4-fluorophenyl)methyl]-3-(3-methylanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H15FN4O/c1-11-3-2-4-14(9-11)19-17-20-16(23)15(21-22-17)10-12-5-7-13(18)8-6-12/h2-9H,10H2,1H3,(H2,19,20,22,23)
• InChI Key: KZOWPEDAUYXIRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O
• Molecular Weight: 310.33 g/mol
• CAS No.: 899985-76-3

Description

6-(4-fluorobenzyl)-3-(m-tolylamino)-1,2,4-triazin-5(4H)-one, also known as FLT, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in cancer diagnosis and treatment. FLT is a radiotracer that can be used in positron emission tomography (PET) imaging to detect and monitor the proliferation of cancer cells in the body. In

Scientific Research Applications

Nonlinear Optical Properties

A study by Srinivas et al. (2005) explored the first hyperpolarizability of derivatives of 2,4,6-tris(benzylamino)-1,3,5-triazine, highlighting their potential in nonlinear optical investigations. These molecules demonstrated moderately large β values and nearly 100% optical transmission through the visible range due to their nonconjugated structure. One derivative, in particular, showed optical second harmonic generation (SHG) in the solid state, suggesting its utility in nonlinear optical applications Srinivas et al., 2005.

Antimicrobial Activity

Research by Sareen et al. (2006) involved the synthesis of triazine derivatives for evaluating their antimicrobial properties. The structure of these compounds was confirmed by various spectral data, and their biological activity was assessed against different microbial strains. This study contributes to the understanding of the antimicrobial potential of triazine derivatives Sareen et al., 2006.

Synthesis of Novel Compounds

A variety of studies have focused on synthesizing novel triazine derivatives with potential biological activities. For instance, Zhao et al. (2015) developed a methodology for the electrophilic fluorocyclization of olefinic amides, leading to the synthesis of fluorinated heterocycles under mild conditions. This approach highlights the versatility of triazine derivatives in synthesizing biologically relevant compounds Zhao et al., 2015.

Anticonvulsant Agents

Piao et al. (2008) synthesized a series of 7-benzylamino-2H-1,4-benzoxazin-3(4H)-ones, starting from 2-amino-5-nitrophenol, to evaluate their anticonvulsant activities. The study identified compounds with significant potency, suggesting the potential of triazine derivatives in developing anticonvulsant agents Piao et al., 2008.